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Compound of Interest

Compound Name: 2-Chloro-6-iodoaniline

Cat. No.: B1317141

Essential Safety and Handling Guide for 2-
Chloro-6-iodoaniline

This guide provides immediate, essential safety protocols, operational instructions, and
disposal plans for the handling of 2-Chloro-6-iodoaniline (CAS No: 84483-28-3). The
information is intended for researchers, scientists, and professionals in drug development and
other laboratory settings.

Hazard Summary and Safety Data

2-Chloro-6-iodoaniline is a chemical compound that poses significant health risks. It is
classified as toxic if swallowed, causes skin and serious eye irritation, and may cause damage
to organs, specifically the blood, through prolonged or repeated exposure.[1] It is also toxic to
aquatic life with long-lasting effects.[1][2] Adherence to strict safety protocols is mandatory.

Hazard Classifications:
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Hazard Category

Classification

GHS Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation
N o May cause damage to organs

Specific Target Organ Toxicity H371[1]

(Blood)
Hazardous to the Aquatic ) o

Toxic to aquatic life H401[1]

Environment

Physicochemical Data:

Property Value
Molecular Formula CeHsCIIN
Molecular Weight 253.47 g/mol
Appearance Solid

Melting Point 66-67°C[4]
UN Number 2811[5]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the primary defense against

exposure. A risk assessment should be conducted before handling, but the following PPE is

mandatory.

Required Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles
conforming to EN166 or OSHA
29 CFR 1910.133 standards.
[2][6] A face shield should be
used if there is a splash
hazard.[1]

Protects against dust particles
and splashes that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,
Neoprene).[1][7] Gloves must

be inspected before use.[7]

Prevents skin contact, which

can cause irritation.[1]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded,
if irritation is experienced, or if
dust is generated.[2][6][8]
Options include a dust
respirator, powered air-
purifying respirator (PAPR), or
a self-contained breathing
apparatus (SCBA) for

emergencies.[1]

Protects against inhalation of
harmful dust.[7]

Body Protection

Impervious protective clothing
(e.g., lab coat, chemical-
resistant suit).[1][7] Protective
boots may be required
depending on the scale of
work.[1]

Minimizes the risk of skin
contact and contamination of

personal clothing.

Operational Plan: Handling and Storage Protocols

A systematic approach to handling and storage is crucial to maintain a safe laboratory

environment.
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Step-by-Step Handling Procedure:
e Preparation:

o Ensure a safety shower and eyewash station are installed and readily accessible near the
workstation.[1][6]

o Verify that a local exhaust ventilation system or a chemical fume hood is operational.[1]
Handling in a closed system is preferred.[1]

o Read the Safety Data Sheet (SDS) thoroughly before beginning work.

o Assemble all necessary equipment and reagents.
e Donning PPE:

o Put on all required PPE as specified in the table above, ensuring a proper fit.
e Handling the Chemical:

o Work exclusively within a designated area, such as a chemical fume hood, to control dust
and vapors.[2]

o Avoid all personal contact with the substance.[6] Do not breathe dust.[1]

o Weigh and transfer the solid material carefully to prevent the generation and dispersion of
dust.[1][9]

e Post-Handling:

o Thoroughly clean the work area and decontaminate any surfaces that may have come into
contact with the chemical.

o Remove PPE carefully, avoiding contact with the outer surfaces. Dispose of contaminated
gloves and any single-use items as hazardous waste.[7]

o Wash hands and face thoroughly with soap and water after handling.[1][2] Do not eat,
drink, or smoke in the work area.[1][2]
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Storage Plan:
« Conditions: Store in a cool, dry, dark, and well-ventilated area.[1][6][7]

o Container: Keep the container tightly closed to prevent contamination and exposure to air or
light.[1][6][7]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, acid anhydrides, acid chlorides, and chloroformates.[2][7]

Disposal Plan

All waste containing 2-Chloro-6-iodoaniline must be treated as hazardous waste.
Step-by-Step Disposal Procedure:

» Waste Collection:

o Collect all chemical residues, contaminated materials (e.g., gloves, wipes, weighing
paper), and empty containers in a suitable, labeled, and sealed hazardous waste
container.[9]

e Waste Disposal:

o Disposal must be conducted in strict accordance with all federal, state, and local
environmental regulations.[1][5]

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines.

o One possible disposal method is to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Do not dispose of the chemical down the drain or into the environment.[1][2]

o Do not reuse empty containers.[5]

Visual Workflows and Diagrams
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Caption: Workflow for Safely Handling 2-Chloro-6-iodoaniline.
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Caption: Hierarchy of Controls for Chemical Exposure Mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-6-
iodoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317141#personal-protective-equipment-for-
handling-2-chloro-6-iodoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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